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Compound Name: Dimetilan

Cat. No.: B166997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimetilan is a carbamate insecticide formerly used for the control of flies.[1] As with any

pesticide, understanding its environmental persistence is crucial for assessing its potential

long-term ecological impact. The persistence of a chemical in the environment is determined by

its susceptibility to various degradation processes, including biodegradation, hydrolysis, and

photolysis.

These application notes provide a framework for assessing the environmental persistence of

Dimetilan. Due to the limited availability of public domain data on the environmental half-life of

Dimetilan, this document outlines detailed protocols based on internationally recognized

OECD guidelines to enable researchers to generate this critical information.

Data Presentation
Quantitative data on the environmental persistence of Dimetilan is not extensively available in

peer-reviewed literature. The following tables summarize the available information, which is

largely based on estimations and qualitative assessments. The experimental protocols detailed

in the subsequent sections are designed to generate the precise quantitative data necessary

for a thorough environmental risk assessment.

Table 1: Physicochemical Properties and Estimated Environmental Fate of Dimetilan
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Parameter Value Reference

Molecular Formula C₁₀H₁₆N₄O₃ [1]

Molar Mass 240.26 g/mol [1]

Water Solubility Readily soluble [2]

Vapor Pressure 9.7 x 10⁻⁵ mm Hg at 20°C

Estimated Koc 12

Estimated Henry's Law

Constant
4.1 x 10⁻¹¹ atm-cu m/mole

Estimated Atmospheric Half-

life (vapor phase)
3 hours

Bioconcentration Factor (BCF)

(estimated)
3

Table 2: Summary of Available Environmental Persistence Data for Dimetilan
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Environmental
Compartment

Degradation
Process

Half-life (DT₅₀)
Degradation
Products

Reference

Soil
Aerobic

Biodegradation

Data not

available
Not specified

Water Hydrolysis

Not expected to

be an important

environmental

fate process

under neutral pH

conditions.

Hydrolyzed by

acids and alkalis.

Not specified [2]

Water Photolysis

Natural sunlight

causes

decomposition.

3-methyl-5-

hydroxy-pyrazol-

5-

dimethylcarbama

te (one of three

degradation

products)

Atmosphere

Photochemical

reaction with

hydroxyl radicals

(vapor phase)

~3 hours

(estimated)
Not specified

Experimental Protocols
The following protocols are based on the OECD Guidelines for the Testing of Chemicals and

provide a robust framework for determining the environmental persistence of Dimetilan.

Protocol 1: Aerobic and Anaerobic Transformation in
Soil (Based on OECD Guideline 307)
Objective: To determine the rate and route of degradation of Dimetilan in soil under aerobic

and anaerobic conditions, including the formation and decline of major transformation products.
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Methodology:

Test System: Use at least three different soil types with varying physicochemical properties

(e.g., pH, organic carbon content, texture). For anaerobic studies, one soil type is typically

sufficient.

Test Substance: ¹⁴C-labeled Dimetilan is recommended for accurate mass balance

calculations. If non-labeled Dimetilan is used, a validated analytical method with sufficient

sensitivity is required.

Application: Apply the test substance to the soil samples at a concentration relevant to its

intended use.

Incubation:

Aerobic: Incubate the soil samples in the dark at a constant temperature (e.g., 20 ± 2°C) in

a flow-through system that allows for the trapping of evolved ¹⁴CO₂ and other volatile

organic compounds. Maintain soil moisture at 40-60% of its maximum water holding

capacity.

Anaerobic: After an initial aerobic phase to establish microbial activity, flood the soil with

water and purge the system with an inert gas (e.g., nitrogen) to create anaerobic

conditions.

Sampling: Collect soil samples at appropriate time intervals over a period of up to 120 days.

Analysis:

Extract the soil samples with appropriate solvents to recover Dimetilan and its

transformation products.

Analyze the extracts using a suitable analytical technique, such as High-Performance

Liquid Chromatography (HPLC) or Gas Chromatography (GC) coupled with a mass

spectrometer (MS) or a specific detector for nitrogen-containing compounds.

Quantify the amount of parent compound, transformation products, and non-extractable

residues.
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Analyze the trapping solutions to determine the extent of mineralization (¹⁴CO₂ evolution).

Data Analysis: Calculate the dissipation half-life (DT₅₀) of Dimetilan and the formation and

decline kinetics of its major transformation products.

Protocol 2: Aerobic Mineralization in Surface Water
(Based on OECD Guideline 309)
Objective: To determine the rate and extent of aerobic biodegradation of Dimetilan in surface

water.

Methodology:

Test System: Use natural surface water collected from two different sources with low organic

carbon content.

Test Substance: Use ¹⁴C-labeled Dimetilan at two different concentrations, one of which

should be in the µg/L range.

Incubation: Incubate the water samples in the dark at a constant temperature (e.g., 20-25°C)

with continuous aeration and agitation for up to 60 days. Include a sterile control to assess

abiotic degradation.

Sampling: Collect water samples and trap volatile compounds at regular intervals.

Analysis:

Analyze water samples for the parent compound and major transformation products using

HPLC or a similar technique.

Measure the evolved ¹⁴CO₂ to determine the extent of mineralization.

Data Analysis: Calculate the half-life of Dimetilan and the percentage of mineralization at the

end of the study.

Protocol 3: Phototransformation of Chemicals in Water
(Based on OECD Guideline 316)
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Objective: To determine the rate of direct and indirect photolysis of Dimetilan in water.

Methodology:

Test System: Use a buffered, sterilized, purified water solution of Dimetilan. For indirect

photolysis, natural water containing humic substances can be used.

Light Source: Use a light source that simulates natural sunlight (e.g., a xenon arc lamp with

appropriate filters).

Incubation: Irradiate the test solutions in quartz tubes at a constant temperature. Include

dark controls to account for non-photolytic degradation.

Sampling: Collect samples at various time points.

Analysis: Analyze the samples for the concentration of Dimetilan using a validated analytical

method (e.g., HPLC-UV).

Data Analysis: Calculate the photolysis half-life of Dimetilan.

Visualizations
The following diagrams illustrate the experimental workflows for assessing the environmental

persistence of Dimetilan.
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Caption: Workflow for Soil Degradation Study.
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Caption: Workflow for Water Biodegradation Study.
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Caption: Workflow for Photolysis Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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